Cas no 28953-18-6 (2-Benzothiazolecarbamicacid, isopropyl ester (8CI))

2-Benzothiazolecarbamicacid, isopropyl ester (8CI) structure
28953-18-6 structure
Product Name:2-Benzothiazolecarbamicacid, isopropyl ester (8CI)
CAS No:28953-18-6
MF:C11H12N2O2S
MW:236.290181159973
CID:282379
PubChem ID:303443
Update Time:2025-04-19

2-Benzothiazolecarbamicacid, isopropyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarbamicacid, isopropyl ester (8CI)
    • propan-2-yl N-(1,3-benzothiazol-2-yl)carbamate
    • AC1L72QO
    • benzothiazol-2-yl-carbamic acid isopropyl ester
    • NSC191819
    • propan-2-yl 1,3-benzothiazol-2-ylcarbamate
    • DTXSID50307495
    • 28953-18-6
    • NSC-191819
    • Inchi: 1S/C11H12N2O2S/c1-7(2)15-11(14)13-10-12-8-5-3-4-6-9(8)16-10/h3-7H,1-2H3,(H,12,13,14)
    • InChI Key: PCMASJRBVCGCNL-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)NC(=O)OC(C)C

Computed Properties

  • Exact Mass: 236.06206
  • Monoisotopic Mass: 236.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • PSA: 51.22
  • LogP: 3.32620

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